2-(1-(tert-butyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide

• IUPAC Name: 2-(1-tert-butyl-4-methyl-7-oxopyrazolo[3,4-d]pyridazin-6-yl)acetamide
• InChI: InChI=1S/C12H17N5O2/c1-7-8-5-14-17(12(2,3)4)10(8)11(19)16(15-7)6-9(13)18/h5H,6H2,1-4H3,(H2,13,18)
• InChI Key: JICMFPFQRKFISJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C2=C1C=NN2C(C)(C)C)CC(=O)N
• Molecular Formula: C12H17N5O2
• Molecular Weight: 263.30 g/mol

Description

Molecular Structure Analysis

The compound contains a total of 48 bonds, including 28 non-H bonds, 14 multiple bonds, 4 rotatable bonds, 3 double bonds, 11 aromatic bonds, 1 five-membered ring, 2 six-membered rings, and 1 nine-membered ring.

Physical And Chemical Properties Analysis

The compound is solid in physical form.

Scientific Research Applications

Chemical Synthesis and Characterization

Research has demonstrated the synthesis and characterization of pyrazole-acetamide derivatives, showcasing their potential in creating coordination complexes with metals like Co(II) and Cu(II). These complexes have been studied for their structure and antioxidant activities, highlighting the role of hydrogen bonding in their assembly processes (Chkirate et al., 2019). Another study presented a convenient method for synthesizing pyridine, pyridazine, and other heterocyclic derivatives starting from 2-cyano-acetamides, indicating the versatility of pyrazole-acetamide scaffolds in heterocyclic chemistry (Rady & Barsy, 2006).

Structural and Reactivity Studies

The reactivity of certain pyrazolo[3,4-d]pyridazine derivatives has been explored, revealing their potential to undergo various transformations into chemically and pharmacologically active compounds. For example, the formation of pyrazolo[3,4-d]pyrimidines from o-aminonitriles showcases the structural versatility and potential pharmacological relevance of these compounds (Al-Afaleq & Abubshait, 2001).

Molecular Interactions and Properties

Studies on substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides have investigated hydrogen-bonding patterns, revealing intricate molecular interactions that could influence the design of compounds with desired physical and chemical properties (López et al., 2010).

Potential Biological Activities

The exploration of pyrazole-acetamide derivatives for their biological activities is evident in studies investigating their insecticidal properties and potential applications in disease treatment. For instance, the synthesis of heterocycles incorporating a thiadiazole moiety and their assessment against the cotton leafworm suggests potential agricultural applications (Fadda et al., 2017).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with receptor-interacting serine/threonine-protein kinase 1 (ripk1), a key regulator in the necroptotic cell death pathway . RIPK1 is considered an attractive therapeutic target for treating various inflammatory diseases .

Mode of Action

It’s known that ripk1 inhibitors generally work by blocking the kinase activity of ripk1, thereby preventing the initiation of necroptosis .

Biochemical Pathways

The compound likely affects the necroptotic cell death pathway, given its potential interaction with RIPK1 . Necroptosis is a form of programmed cell death that plays a crucial role in various physiological and pathological processes.

Pharmacokinetics

One of the derivatives of this compound, referred to as 13c, has shown acceptable pharmacokinetic characteristics with an oral bioavailability of 5955% .

Result of Action

The compound’s action results in the inhibition of necroptosis, a form of cell death . By inhibiting RIPK1, the compound can potentially prevent the initiation of necroptosis, thereby exerting a protective effect against inflammatory diseases .